Cas no 948594-97-6 ((R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide)

• Product Name: (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide
• CAS No: 948594-97-6
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 828430
• PubChem ID: 329760402
• Update Time: 2025-06-09

(R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide
• (2R)-N-[(1R,2R)-2-Hydroxy-1,2-diphenylethyl]-2-pyrrolidinecarboxamide (ACI)
• N-[(1R,2R)-2-Hydroxy-1,2-diphenylethyl]-D-prolinamide
• (2R,1muR, 2muR)-Pyrrolidine-2-carboxylic acid (2-hydroxy-1,2-diphenyl-ethyl)amide
• (2R)-N-[(1R,2R)-2-HYDROXY-1,2-DIPHENYLETHYL]PYRROLIDINE-2-CARBOXAMIDE
• (2R)-N-[(1R,2R)-2-HYDROXY-1,2-DIPHENYLETHYL]-2-PYRROLIDINECARBOXAMIDE
• DTXSID00723464
• DB-328022
• 948594-97-6
• SCHEMBL16139975

• Inchi： 1S/C19H22N2O2/c22-18(15-10-5-2-6-11-15)17(14-8-3-1-4-9-14)21-19(23)16-12-7-13-20-16/h1-6,8-11,16-18,20,22H,7,12-13H2,(H,21,23)/t16-,17-,18-/m1/s1
• InChI Key： JVOUIFUIIPEWLM-KZNAEPCWSA-N
• SMILES： [C@H](C1C=CC=CC=1)(NC([C@@H]1NCCC1)=O)[C@@H](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 310.168127949g/mol
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Melting Point: 127-131 °C
• Optical Activity: [α]/D +25±2°, c = 2 in ethanol

(R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H331-H400
• Warning Statement： P261-P273-P301+P310-P311
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 23/25-50
• Safety Instruction： 45-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide

(R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide (CAS No. 948594-97-6)

(R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide, also known by its CAS number 948594-97-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique stereochemistry and functional groups, which contribute to its potential therapeutic applications.

The molecular structure of (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide features a pyrrolidine ring attached to a chiral 1,2-diphenylethyl moiety with a hydroxyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide in modulating key biological pathways. One notable application is its role as an inhibitor of specific enzymes involved in disease processes. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide has been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The stereochemistry of (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide plays a critical role in its biological activity. The (1R,2R) configuration of the 1,2-diphenylethyl moiety ensures that the compound interacts specifically with target proteins or receptors. This stereochemical specificity is essential for optimizing the therapeutic efficacy and minimizing potential side effects.

Synthetic methods for producing (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide have been extensively studied. One common approach involves the asymmetric synthesis of the chiral 1,2-diphenylethyl intermediate followed by coupling with the pyrrolidine carboxamide moiety. These synthetic strategies are designed to achieve high enantiomeric purity and yield, which are crucial for pharmaceutical applications.

The pharmacokinetic properties of (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed after oral administration and has a reasonable half-life in vivo, making it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide in various disease models. Early results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. Further clinical trials are planned to explore its potential in treating specific conditions such as cancer and neurodegenerative disorders.

In conclusion, (R)-N-((1R,2R)-2-Hydroxy-1,2-diphenylethyl)pyrrolidine-2-carboxamide (CAS No. 948594-97-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and stereochemistry make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.